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Compound of Interest

Compound Name:
7-Bromo-2-chloroquinoline-3-

carbaldehyde

Cat. No.: B139717 Get Quote

Essential Safety and Handling Guide for 7-Bromo-2-
chloroquinoline-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for

handling 7-Bromo-2-chloroquinoline-3-carbaldehyde (CAS No. 136812-31-2). Adherence to

these guidelines is essential to ensure a safe laboratory environment.

Hazard Identification and GHS Classification
7-Bromo-2-chloroquinoline-3-carbaldehyde is classified as acutely toxic if swallowed.[1] It

may also cause skin and eye irritation, and respiratory irritation.[2][3]

GHS Classification Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed[1][4]
alt text Danger
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Property Value Reference

Molecular Formula C10H5BrClNO [4][5][6][7][8]

Molecular Weight 270.51 g/mol [4][6]

Appearance Yellow to off-white solid [5]

Purity ≥95% [4]

Boiling Point 389.8±37.0 °C (Predicted) [4]

Density 1.727±0.06 g/cm3 (Predicted) [4]

Operational Plan: Safe Handling Procedures
Strict adherence to the following procedures is mandatory to minimize exposure and ensure

safety.

1. Engineering Controls:

Always handle this compound within a certified chemical fume hood to avoid inhalation of

dust or vapors.[2]

Ensure adequate ventilation in the laboratory.[1]

2. Personal Protective Equipment (PPE): A comprehensive PPE plan is crucial. The following

table summarizes the required PPE.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or punctures before each

use.[1][9]

Eyes/Face
Safety goggles with side

shields or a face shield

Essential to protect against

splashes or airborne particles.

[9][10][11] A face shield should

be worn over safety glasses if

there is a significant splash

hazard.[9]

Body Laboratory coat

A flame-resistant lab coat, fully

buttoned, is required to protect

skin from potential contact.[9]

[11]

Respiratory NIOSH-approved respirator

Required if working outside of

a fume hood or if dust

formation is likely. Fit-testing

and training are necessary.[9]

Feet Closed-toe shoes
Shoes must fully cover the feet

to protect from spills.[9]

3. Handling and Storage:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1]

Wash hands and exposed skin thoroughly after handling.[1]

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

The substance should be stored in a locked area.[1]
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Emergency and Disposal Plan
1. First-Aid Measures:

Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Get emergency medical help

immediately. Rinse mouth with water. Do not

induce vomiting.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[1]

2. Spill Response: In the event of a spill, follow the workflow below.
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Immediate Actions

Assess & Contain

Cleanup & Decontamination

Final Steps

Evacuate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess Spill Size & Risk

Ensure Adequate Ventilation

Contain Spill with Inert Material

Don Appropriate PPE

Collect Spill Using Spark-Proof Tools

Decontaminate Area

Package Waste in Sealed Containers

Dispose as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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3. Disposal Plan:

Dispose of 7-Bromo-2-chloroquinoline-3-carbaldehyde and any contaminated materials

as hazardous waste.[1]

All disposal must be conducted through an approved waste disposal facility and in

accordance with all applicable local, state, and federal regulations.[1]

Do not allow the product to enter drains or the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139717#personal-protective-equipment-for-handling-
7-bromo-2-chloroquinoline-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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